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Compound of Interest

Compound Name: Styramate

Cat. No.: B1681148

Disclaimer: A specific Safety Data Sheet (SDS) for Styramate (CAS No. 94-35-9) was not
located in the available resources. The following guidance is based on the general safety
protocols for the chemical class of carbamic acid esters, to which Styramate belongs. It is
imperative for all personnel to consult with their institution's Environmental Health and Safety
(EHS) department to conduct a formal risk assessment prior to the procurement, handling,
storage, or disposal of this compound. The information provided here is for guidance and is not
a substitute for a comprehensive, site-specific safety evaluation.

Styramate is a centrally acting muscle relaxant belonging to the carbamic acid esters chemical
class.[1] Due to the lack of specific toxicological data for Styramate, it should be handled with
caution, assuming it may possess hazards similar to other compounds in its class, which can
include being harmful if swallowed, causing skin and eye irritation, and potentially being
carcinogenic.[2][3][4]

Quantitative Data

While specific toxicological data such as LD50 and occupational exposure limits for Styramate
are not readily available, the following table summarizes its known physical and chemical
properties.
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Property Value Source
Molecular Formula CoH11NOs3 [1]
Molecular Weight 181.19 g/mol

CAS Number 94-35-9

Chemical Class Carbamic acid ester

Synonyms Sinaxar, Linaxar, Myospaz

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure when handling Styramate.
The following recommendations are based on general guidelines for handling hazardous
chemicals and related carbamic acid esters.
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
generally recommended for
handling chemicals. Ensure
gloves are inspected for
integrity before each use and
are replaced immediately if

contaminated or damaged.

Eye and Face Protection

Safety glasses with side

shields or safety goggles

In situations with a higher risk
of splashes, a face shield
should be worn in addition to

safety glasses or goggles.

Skin and Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn to protect
street clothing and skin from
contamination. For larger
quantities or in case of a spill,
chemical-resistant coveralls

may be necessary.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator
may be required if handling
fine powders that could
become airborne, or if working
outside of a certified chemical

fume hood.

All work with solid Styramate
that could generate dust
should be conducted in a
chemical fume hood or a
ventilated enclosure to

minimize inhalation exposure.

Operational Plans: Handling and Storage

Handling:

o Engineering Controls: All handling of Styramate that may generate dust or aerosols should

be performed in a certified chemical fume hood or other ventilated enclosure.
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» Safe Handling Practices:

o

Avoid direct contact with skin, eyes, and clothing.

[¢]

Do not inhale dust or vapors.

[¢]

Wash hands thoroughly after handling, even if gloves were worn.

[e]

Minimize the quantity of material handled at any one time.

o

Prepare a designated area for handling Styramate and ensure it is properly
decontaminated after use.

Storage:
o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong acids, bases, and oxidizing agents.

o Store in a locked cabinet or other secure location to prevent unauthorized access.

Disposal Plan

All waste containing Styramate must be treated as hazardous chemical waste and disposed of
in accordance with all applicable local, regional, and national regulations.

o Waste Collection:

o Collect all Styramate waste, including contaminated PPE and lab supplies, in a
designated, sealed, and properly labeled hazardous waste container.

o Do not mix Styramate waste with other waste streams unless specifically instructed to do
so by your EHS department.

» Disposal Method:

o The primary method of disposal for carbamic acid esters is typically incineration in a
licensed hazardous waste facility.
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o Contact your institution's EHS department to arrange for the pickup and disposal of
Styramate waste. Do not attempt to dispose of this chemical down the drain or in the
regular trash.

Experimental Protocols

No specific experimental protocols for the handling of Styramate were found in the available
literature. Researchers should develop a detailed, substance-specific standard operating
procedure (SOP) in consultation with their institution's EHS department before beginning any
work with this compound.

Visualizations
Logical Workflow for Handling Styramate

The following diagram illustrates the general workflow for safely handling Styramate in a
laboratory setting.
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Caption: General workflow for handling Styramate, from preparation to disposal.
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Signaling Pathways

Information regarding the specific signaling pathways affected by Styramate is not currently
available in public databases. Therefore, a diagram for this topic cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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